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Compound of Interest

Compound Name: Disalicylide

Cat. No.: B3328571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides procedural guidance for the safe handling and disposal of

disalicylide. The information herein is compiled to ensure laboratory safety and promote

responsible chemical waste management. Given the absence of a universally available,

detailed Safety Data Sheet (SDS) for disalicylide in the public domain, the following

procedures are based on the chemical properties of disalicylide as a cyclic ester and general

principles of laboratory safety.

Disclaimer: This guidance is intended to supplement, not replace, the protocols established by

your institution's Environmental Health and Safety (EHS) department. Always consult your

institution's specific guidelines and, if possible, obtain a comprehensive Safety Data Sheet from

your chemical supplier before handling or disposing of disalicylide.

Chemical and Physical Properties of Disalicylide
A summary of the known physical and chemical properties of disalicylide is presented below.

This data is essential for understanding its behavior and for making informed decisions

regarding its handling and disposal.
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Property Value

CAS Number 486-58-8[1][2]

Molecular Formula C₁₄H₈O₄[1]

Molecular Weight 240.21 g/mol [1]

Melting Point 213 °C[1]

Boiling Point (Predicted) 415.3 ± 15.0 °C[1]

Density (Predicted) 1.359 ± 0.06 g/cm³[1]

Appearance White crystalline solid[1]

Solubility Not specified, likely poorly soluble in water

Hazard Codes Not available[1]

Procedural Guidance for Disalicylide Disposal
The following step-by-step procedures are recommended for the disposal of disalicylide.

These are based on standard practices for the disposal of solid organic chemicals, particularly

esters.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle disalicylide in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including:

Nitrile gloves

Safety glasses or goggles

A lab coat

Avoid generating dust when handling the solid material.

2. Disposal of Small Quantities (< 50g):
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For small quantities of disalicylide, the recommended procedure is absorption and disposal as

solid waste.

Step 1: Absorption. Carefully mix the disalicylide with an inert absorbent material such as

vermiculite, perlite, or sand.

Step 2: Packaging. Place the mixture in a clearly labeled, sealed container. The label should

include the chemical name ("Disalicylide") and any known hazard information.

Step 3: Disposal. Dispose of the sealed container through your institution's hazardous waste

disposal program. Do not dispose of it in the regular trash.

3. Disposal of Large Quantities (> 50g):

For larger quantities, collection for licensed waste disposal is the appropriate method.

Step 1: Containment. Store the disalicylide in its original container or a compatible, well-

sealed waste container.

Step 2: Labeling. Ensure the container is clearly labeled with the chemical name and any

available hazard information.

Step 3: Storage. Store the container in a designated hazardous waste accumulation area

until it can be collected by a licensed waste contractor.

4. Potential for Chemical Neutralization (Hydrolysis):

As a cyclic ester, disalicylide can undergo hydrolysis, breaking down into salicylic acid. This

procedure should only be performed by trained personnel and in accordance with institutional

EHS guidelines.

Experimental Protocol for Hydrolysis (for consideration by EHS professionals):

Under controlled conditions in a chemical fume hood, disalicylide could be slowly added

to a stirred solution of a weak base, such as sodium bicarbonate, in water.

The reaction progress should be monitored for the dissolution of the solid and cessation of

any gas evolution.
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The resulting solution, containing sodium salicylate, should have its pH checked and

neutralized if necessary.

This aqueous solution may then be disposable down the drain with copious amounts of

water, pending approval from local wastewater treatment authorities and your institution's

EHS department.

Logical Workflow for Disalicylide Disposal
The following diagram illustrates the decision-making process for the proper disposal of

disalicylide.
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Caption: Decision workflow for the disposal of disalicylide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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